Cas no 2171634-88-9 (2-{3-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclobutyl}acetic acid)

• Product Name: 2-{3-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclobutyl}acetic acid
• CAS No: 2171634-88-9
• MF: C₃₂H₃₄N₂O₆
• MW: 542.622169017792
• CID: 6066618
• PubChem ID: 165578155
• Update Time: 2025-11-06

2-{3-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclobutyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclobutyl}acetic acid
• 2171634-88-9
• EN300-1558895
• 2-{3-[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]cyclobutyl}acetic acid

• Inchi： 1S/C32H34N2O6/c1-20(39-18-21-9-3-2-4-10-21)30(31(37)33-23-15-22(16-23)17-29(35)36)34-32(38)40-19-28-26-13-7-5-11-24(26)25-12-6-8-14-27(25)28/h2-14,20,22-23,28,30H,15-19H2,1H3,(H,33,37)(H,34,38)(H,35,36)
• InChI Key： POZYPRGHRZSWRB-UHFFFAOYSA-N
• SMILES： OC(CC1CC(C1)NC(C(C(C)OCC1C=CC=CC=1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 542.24168681g/mol
• Monoisotopic Mass: 542.24168681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 40
• Rotatable Bond Count: 12
• Complexity: 848
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 114Ų

Additional information on 2-{3-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclobutyl}acetic acid

2-{3-[3-(Benzyloxy)-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclobutyl}acetic Acid: A Comprehensive Overview

The compound 2-{3-[3-(Benzyloxy)-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclobutyl}acetic Acid, identified by the CAS number 2171634-88-9, is a highly specialized organic molecule with significant potential in the fields of medicinal chemistry and pharmacology. This compound is characterized by its complex structure, which includes a cyclobutane ring, a benzyloxy group, and a fluorenylmethoxycarbonyl (Fmoc) moiety. These structural features contribute to its unique chemical properties and biological activity.

The synthesis of this compound involves a series of multi-step reactions, including nucleophilic substitutions, amide bond formations, and protecting group strategies. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the molecule during the synthesis process. Recent advancements in stereochemistry and catalytic methods have enabled the efficient construction of such complex molecules, making them more accessible for research and development purposes.

One of the most notable applications of this compound is in the field of drug discovery. The cyclobutane ring is known for its ability to induce specific steric effects, which can enhance the binding affinity of the molecule to target proteins. Additionally, the benzyloxy group contributes to the molecule's solubility and stability, making it suitable for various biological assays. Recent studies have demonstrated that this compound exhibits potent inhibitory activity against certain enzymes involved in disease pathways, such as kinases and proteases.

In terms of pharmacokinetics, the presence of the Fmoc group has been shown to influence the absorption, distribution, metabolism, and excretion (ADME) properties of the molecule. Researchers have employed advanced computational models to predict these properties accurately, enabling better optimization of drug candidates. Furthermore, the benzyloxy group has been implicated in modulating the molecule's bioavailability, making it a promising candidate for further preclinical studies.

The structural complexity of this compound also makes it an excellent candidate for studying chemical reactivity under various conditions. Recent experiments have explored its reactivity under different pH levels and temperatures, providing valuable insights into its stability and potential degradation pathways. These findings are critical for ensuring the reliability and safety of the compound when used in therapeutic applications.

In conclusion, 2-{3-[3-(Benzyloxy)-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclobutyl}acetic Acid represents a significant advancement in organic synthesis and drug discovery. Its unique structure and functional groups make it a versatile tool for exploring novel therapeutic strategies. As research continues to uncover its full potential, this compound is poised to play a pivotal role in addressing unmet medical needs.